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Introduction
4-Hydroxy-tetramisole, a primary phase-I metabolite of the widely used anthelmintic drug

tetramisole, represents a molecule of significant interest in the fields of drug metabolism,

pharmacokinetics, and toxicology. As the parent drug exists as a racemic mixture of levamisole

and dexamisole, so too does its hydroxylated metabolite, with the levo-isomer, 4-hydroxy-

levamisole, being a key analyte in metabolic studies. This guide provides a comprehensive

overview of the known chemical properties of 4-Hydroxy-tetramisole, offering insights into its

structure, stability, and analytical characterization. While a complete dataset for this metabolite

is not as extensive as for its parent compound, this document consolidates the available

information and provides a framework for further research and development.
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4-Hydroxy-tetramisole is structurally characterized by the fusion of an imidazolidine and a

thiazolidine ring, with a p-hydroxyphenyl group attached at the chiral center.

Property Value Source(s)

Chemical Name

4-(2,3,5,6-

tetrahydroimidazo[2,1-

b]thiazol-6-yl)phenol

[1]

Synonyms

p-hydroxy-tetramisole, 4-

hydroxy-levamisole (levo-

isomer)

[1][2]

CAS Number 6649-26-9 (racemate) [1][3]

Molecular Formula C₁₁H₁₂N₂OS [1][3]

Molecular Weight 220.29 g/mol [1][3]

Melting Point >181°C (with decomposition) [4]

Appearance
Light brown solid (inferred from

supplier data)
[4]

Solubility
Slightly soluble in DMSO and

Methanol
[4]

Stability Hygroscopic [4]

Stereochemistry: The Chiral Dimension
The presence of a chiral center at the C6 position of the imidazo[2,1-b]thiazole ring system is a

defining feature of tetramisole and its derivatives. Consequently, 4-Hydroxy-tetramisole exists

as a pair of enantiomers. The levorotatory isomer, (-)-4-hydroxy-tetramisole (p-

hydroxylevamisole), arises from the metabolism of levamisole, the biologically active

enantiomer of tetramisole. Understanding the stereochemistry is critical, as the biological

activity and pharmacokinetic profiles of the enantiomers can differ significantly.
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A detailed, publicly available, step-by-step protocol for the chemical synthesis of 4-Hydroxy-
tetramisole is currently not available in the scientific literature. While numerous methods exist

for the synthesis of tetramisole and its derivatives, the introduction of a hydroxyl group at the

para position of the phenyl ring necessitates a distinct synthetic strategy.[5][6][7] The

availability of a custom synthesis service from vendors suggests that proprietary synthetic

routes have been developed.[8]

A plausible, though unconfirmed, synthetic approach could involve the use of a starting material

that already contains a protected hydroxyl group on the phenyl ring, such as p-

benzyloxystyrene oxide. This would be followed by a series of reactions analogous to known

tetramisole syntheses, and a final deprotection step to reveal the hydroxyl group.

In Vitro Generation for Analytical Standards
For research purposes where small quantities of the metabolite are required for use as an

analytical standard, in vitro generation offers a viable alternative to chemical synthesis. This

approach mimics the biological metabolic pathway.

Workflow for In Vitro Generation of 4-Hydroxy-tetramisole:

Tetramisole or Levamisole

Incubation
(with cofactors, e.g., NADPH)

Human Liver Microsomes
(or other enzyme source)

Metabolite Extraction
(e.g., SPE or LLE)

Purification
(e.g., Preparative HPLC)

Characterization
(LC-MS, NMR)

Click to download full resolution via product page

Caption: Workflow for the in vitro generation and isolation of 4-Hydroxy-tetramisole.

Protocol: In Vitro Generation using Human Liver Microsomes

Preparation of Incubation Mixture: In a microcentrifuge tube, combine human liver

microsomes (final concentration ~0.5 mg/mL), tetramisole or levamisole (substrate, e.g., 10

µM), and a NADPH-regenerating system in phosphate buffer (pH 7.4).
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Initiation of Reaction: Pre-warm the mixture to 37°C, then initiate the metabolic reaction by

adding the final component (e.g., the substrate).

Incubation: Incubate at 37°C for a predetermined time (e.g., 60 minutes) with gentle shaking.

Termination of Reaction: Stop the reaction by adding a cold organic solvent, such as

acetonitrile, which also serves to precipitate proteins.

Centrifugation: Centrifuge the mixture to pellet the precipitated proteins.

Extraction: Collect the supernatant containing the metabolites. This can be further

concentrated and purified.

Purification: Employ preparative high-performance liquid chromatography (HPLC) to isolate

the 4-Hydroxy-tetramisole peak from other metabolites and the parent drug.

Confirmation: Confirm the identity of the isolated compound using high-resolution mass

spectrometry (HRMS) and, if sufficient material is obtained, nuclear magnetic resonance

(NMR) spectroscopy.

Spectroscopic and Analytical Characterization
Detailed spectroscopic data for isolated and purified 4-Hydroxy-tetramisole is sparse in the

public domain. However, based on its known structure and data from related compounds, the

following analytical characteristics can be anticipated and are targeted in analytical method

development.

Mass Spectrometry (MS)
High-resolution mass spectrometry is a key technique for the identification of 4-Hydroxy-
tetramisole in complex biological matrices.

Expected Molecular Ion: [M+H]⁺ = m/z 221.0743 (calculated for C₁₁H₁₃N₂OS⁺)

Fragmentation: The fragmentation pattern would be expected to involve characteristic losses

from the imidazothiazole ring system, similar to tetramisole, but with the influence of the

hydroxyl group on the phenyl ring.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
While published spectra for 4-Hydroxy-tetramisole are not readily available, a predicted ¹H

NMR spectrum would show:

Aromatic Protons: Signals in the aromatic region (typically δ 6.5-8.0 ppm), with a splitting

pattern characteristic of a 1,4-disubstituted benzene ring (two doublets).

Imidazothiazole Protons: A series of multiplets in the aliphatic region corresponding to the

protons on the fused ring system.

Hydroxyl Proton: A broad singlet, the chemical shift of which would be dependent on the

solvent and concentration.

Infrared (IR) Spectroscopy
The IR spectrum of 4-Hydroxy-tetramisole would be expected to exhibit characteristic

absorption bands for:

O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the phenolic

hydroxyl group.

C=N Stretch: An absorption in the region of 1600-1650 cm⁻¹ for the imine bond in the

imidazolidine ring.

Aromatic C-H and C=C Stretches: Bands in the regions of 3000-3100 cm⁻¹ and 1450-1600

cm⁻¹, respectively.

Chromatographic Separation
A stability-indicating HPLC method is crucial for the accurate quantification of 4-Hydroxy-
tetramisole and for monitoring its formation and degradation.

Workflow for HPLC Method Development:

Define Analytical Goal
(Quantification, Purity)

Select Column & Mobile Phase
(e.g., C18, ACN/H₂O) Optimize Gradient, Flow Rate, Temp. Method Validation (ICH Guidelines)

(Linearity, Accuracy, Precision)
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Caption: A streamlined workflow for developing a stability-indicating HPLC method.

Example HPLC-UV Method for p-Hydroxylevamisole:[2]

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate)

and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where both the parent drug and the metabolite have

significant absorbance.

Sensitivity: The referenced method reports a sensitivity of 0.50 µg/mL for the analysis of p-

hydroxylevamisole in urine.[2]

Stability and Degradation
While specific forced degradation studies for 4-Hydroxy-tetramisole are not published, its

stability can be inferred to some extent from the known behavior of tetramisole and from its

chemical structure. The presence of the phenolic hydroxyl group may introduce additional

degradation pathways compared to the parent compound.

Potential Degradation Pathways:

Hydrolysis: Similar to tetramisole, the imidazothiazole ring system may be susceptible to

hydrolysis, particularly under alkaline conditions.

Oxidation: The phenolic hydroxyl group makes the molecule susceptible to oxidation,

potentially forming quinone-type structures. The sulfur atom in the thiazolidine ring is also a

potential site for oxidation.

Photodegradation: Aromatic compounds can be susceptible to degradation upon exposure to

UV light.

Protocol: Forced Degradation Study
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Preparation of Stock Solution: Prepare a stock solution of 4-Hydroxy-tetramisole in a

suitable solvent (e.g., methanol or a mixture of methanol and water).

Stress Conditions:

Acidic Hydrolysis: Treat the stock solution with an acid (e.g., 0.1 M HCl) at an elevated

temperature (e.g., 60°C).

Basic Hydrolysis: Treat the stock solution with a base (e.g., 0.1 M NaOH) at room

temperature or slightly elevated temperature.

Oxidative Degradation: Treat the stock solution with an oxidizing agent (e.g., 3% H₂O₂) at

room temperature.

Thermal Degradation: Expose a solid sample or a solution to dry heat (e.g., 80°C).

Photodegradation: Expose a solution to UV light in a photostability chamber.

Sample Analysis: At specified time points, withdraw aliquots, neutralize if necessary, and

analyze by a validated stability-indicating HPLC method.

Data Evaluation: Monitor for the appearance of degradation products and the decrease in

the peak area of the parent compound. Mass balance should be assessed to ensure that all

major degradation products are detected.

Conclusion and Future Directions
4-Hydroxy-tetramisole is a key metabolite in the biotransformation of tetramisole. While its

existence and methods for its detection in biological fluids are established, a comprehensive

understanding of its chemical properties is still developing. Future research should focus on:

Development of a robust and scalable chemical synthesis: This would enable the production

of sufficient quantities of the pure compound for thorough characterization and for use as a

certified reference material.

Full spectroscopic characterization: Detailed ¹H and ¹³C NMR, IR, and HRMS studies are

needed to provide a complete structural and electronic profile of the molecule.
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Stereoisomer separation and characterization: The separation of the enantiomers of 4-
Hydroxy-tetramisole and the characterization of their individual properties are crucial for

understanding the stereoselective metabolism and potential pharmacological effects.

Comprehensive stability studies: Forced degradation studies will elucidate the degradation

pathways and help in the development of stable formulations and analytical methods.

This guide serves as a foundational resource for researchers working with 4-Hydroxy-
tetramisole, summarizing the current state of knowledge and highlighting the areas where

further investigation is needed to fully unlock the scientific understanding of this important

metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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